Cas no 2172461-07-1 (1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol
• CAS No: 2172461-07-1
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 5872939
• PubChem ID: 165597376
• Update Time: 2025-08-02

1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol
• EN300-1643226
• 2172461-07-1
• 1-[1-(hydroxymethyl)cyclooctyl]-3,3-dimethylcyclobutan-1-ol

• Inchi： 1S/C15H28O2/c1-13(2)10-15(17,11-13)14(12-16)8-6-4-3-5-7-9-14/h16-17H,3-12H2,1-2H3
• InChI Key： DPAXGVRRHVOQHB-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)C1)C1(CO)CCCCCCC1

Computed Properties

• Exact Mass: 240.208930132g/mol
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol

1-1-(Hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol (CAS No. 2172461-07-1): A Comprehensive Overview

In the realm of specialty chemicals, 1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol (CAS No. 2172461-07-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its cyclooctyl and cyclobutan-1-ol moieties, is increasingly being explored in pharmaceutical research, fragrance development, and material science. Its molecular complexity and functional groups make it a valuable intermediate in synthetic chemistry.

The chemical structure of 1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol features a hydroxymethyl group attached to a cyclooctyl ring, which is further linked to a 3,3-dimethylcyclobutan-1-ol unit. This arrangement imparts unique steric and electronic properties, making it a subject of interest for researchers studying molecular interactions and stereochemistry. The compound’s stability under various conditions has also been a focal point in recent studies, particularly in the context of green chemistry and sustainable synthesis.

One of the most prominent applications of CAS 2172461-07-1 is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Its cyclooctyl and cyclobutan-1-ol components are often leveraged to enhance the pharmacokinetic properties of drug candidates. Researchers are particularly interested in its potential role in developing central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. This aligns with the growing demand for novel treatments for neurological disorders, a hot topic in modern medicine.

Beyond pharmaceuticals, 1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol has found utility in the fragrance and flavor industry. Its structural complexity allows for the creation of unique olfactory profiles, making it a valuable ingredient in high-end perfumes and aromas. The compound’s hydroxymethyl group also enables further chemical modifications, expanding its applicability in custom fragrance design. This has become increasingly relevant as consumers seek personalized and niche scents, a trend driving innovation in the industry.

In material science, CAS 2172461-07-1 is being investigated for its potential in polymer and coating formulations. The 3,3-dimethylcyclobutan-1-ol moiety contributes to the thermal stability and mechanical strength of derived materials, making them suitable for high-performance applications. Recent studies have explored its use in biodegradable plastics, addressing the global push for sustainable alternatives to conventional polymers. This aligns with the broader societal focus on environmental conservation and circular economy principles.

The synthesis of 1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol typically involves multi-step organic reactions, including cyclization and hydroxymethylation processes. Advances in catalytic methods have improved the efficiency and yield of these reactions, reducing waste and energy consumption. Researchers are also exploring enzymatic approaches to synthesize this compound, tapping into the growing field of biocatalysis. These developments are particularly relevant given the increasing emphasis on green chemistry and sustainable manufacturing practices.

From a commercial perspective, the demand for CAS 2172461-07-1 is expected to rise, driven by its diverse applications and the expanding specialty chemicals market. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards, as even trace impurities can affect downstream applications. Quality control and regulatory compliance are critical considerations, especially for pharmaceutical and fragrance uses where stringent standards apply.

In conclusion, 1-1-(hydroxymethyl)cyclooctyl-3,3-dimethylcyclobutan-1-ol (CAS No. 2172461-07-1) represents a fascinating intersection of chemistry, innovation, and industrial utility. Its unique structural features and broad applicability make it a compound of significant interest across multiple sectors. As research continues to uncover new possibilities for this molecule, its role in advancing sustainable chemistry, pharmaceutical development, and material innovation is likely to grow, solidifying its place in the future of specialty chemicals.